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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533

This guide provides an in-depth overview of commercially available Potassium thiocyanate-
13C,15N, a critical reagent for researchers, scientists, and drug development professionals. This
isotopically labeled compound is an invaluable tool for a range of applications, including
metabolic tracer studies, quantification of biological thiocyanate levels, and elucidation of
biochemical pathways.

Commercially Available Potassium Thiocyanate-
13C,>N: A Comparative Overview

For researchers sourcing Potassium thiocyanate-13C,2>N (CAS Number: 143673-61-4), several
reputable suppliers offer this compound with varying specifications. The following table
summarizes key quantitative data from prominent vendors to facilitate easy comparison and
procurement.
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. Catalog Isotopic Chemical Available
Supplier . . .
Number Enrichment Purity Quantities
Cambridge
Isot CNLM-3952 ©C, 99%: BN, 95%[1][2] 0.5 g[1][2]
sotope - >95% :
be 98%[1][2] °
Laboratories, Inc.
13C, 99 atom %,
Sigma-Aldrich 486140 15N, 98 atom % Not specified 500 mg[3]
(31[4]
MedChemExpres N N
HY-131465S Not specified Not specified 5 mg, 10 mg[5]
s
- . 5 mg, 25 mg, 50
LGC Standards TRC-P698522 Not specified Not specified 6]
mg
Santa Cruz B N Inquire for
) sC-223942 Not specified Not specified o
Biotechnology availability
- ) . Inquire for
Benchchem B046533 Not specified High-purity o
availability[7]
Crescent
_ MS-486140- " -
Chemical Not specified Not specified 500 mg[8]
500MG
Company
) » » » Inquire for
Alfa Chemistry Not specified Not specified Not specified o
availability[9]

Experimental Protocol: Quantification of

Thiocyanate in Biological Samples using Isotope
Dilution GC-MS

The use of 13C,1>N-labeled potassium thiocyanate as an internal standard allows for highly

accurate and sensitive quantification of endogenous thiocyanate in biological matrices. The

following is a detailed methodology adapted from a published protocol for the determination of

thiocyanate in plasma/serum, urine, and saliva by gas chromatography-mass spectrometry

(GC-MS).[5]
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Reagents and Materials

o Potassium thiocyanate-13C,»>N (Internal Standard)
e Potassium thiocyanate (for calibration standards)
o Ultrapure water

o Acetate buffer

e Saturated sodium chloride solution

e Toluene

« Derivatization solution: 2,3,4,5,6-pentafluorobenzylbromide (PFBBr) in dichloromethane
e Helium (carrier gas)

» Methane (reagent gas for NCI)

e 4 ml screw cap vials

e Microvials

o Laboratory shaker

o Centrifuge

e Centrifugal vacuum concentrator

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

Preparation of Solutions

 Internal Standard (ISTD) Stock Solution: Accurately weigh 14.87 mg of KSCN (*3C,*>N) into a
100 ml volumetric flask and dissolve in ultrapure water. Fill the flask to the mark with
ultrapure water.[5]
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e ISTD Working Solution: Pipette 4 ml of the ISTD stock solution into a 100 ml volumetric flask
and dilute to the mark with ultrapure water. Store at 2-8 °C.[5]

o Calibration Standard Stock Solution: A commercially available 0.1 M potassium thiocyanate
solution can be used.

» Calibration Standards: Prepare a series of spiking solutions by diluting the calibration
standard stock solution with ultrapure water to cover the desired concentration range.

Sample Preparation

o Thaw deep-frozen biological samples (plasma, serum, urine, or saliva) at room temperature
and mix thoroughly.

o Pipette 100 pl of plasma/serum or urine, or 20 pl of saliva into a 4 ml screw cap vial.[5]
» Add the following reagents to the vial:

o 300 pl ultrapure water (400 pl for saliva samples)[5]

o 25 pl acetate buffer[5]

o 50 pl of the ISTD working solution[5]

o 50 pl of saturated sodium chloride solution[5]

o 25 pul toluene[5]

o 75 pl of the derivatization solution[5]
o Seal the vial and mix the solution vigorously for 30 minutes on a laboratory shaker.[5]
e Add 2 ml of toluene to the reaction mixture and shake for another 5 minutes.[5]

o Centrifuge the sample at 2250 x g for 10 minutes at room temperature to separate the
phases.[5]

o Transfer 300 pul of the upper toluene phase into a microvial.[5]
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e Reduce the volume to 150-200 pl in a centrifugal vacuum concentrator at room temperature
for approximately 5 minutes to remove residual dichloromethane.[5]

e The sample is now ready for GC-MS analysis.

GC-MS Analysis

 Instrumentation: A gas chromatograph coupled with a mass spectrometer operating in
negative chemical ionization (NCI) mode.[5]

e Gas Chromatography Parameters:

o

Column: Rxi-5 ms (or equivalent), 25 m length, 0.25 mm inner diameter, 0.25 pm film
thickness.[5]

o

Injector Temperature: 220 °C.[5]

[¢]

Oven Temperature Program: Initial temperature 50 °C, ramp at 70 °C/min to 270 °C, hold
for 3 minutes.[5]

[¢]

Carrier Gas: Helium at a constant flow rate of 1 ml/min.[5]
o Injection Volume: 1 pl with a 1:20 split ratio.[5]
e Mass Spectrometry Parameters:
o lonization Mode: Negative Chemical lonization (NCI) using methane as the reagent gas.[5]

o Data Acquisition: Monitor the specific ions corresponding to the derivatized endogenous
thiocyanate and the 13C,*>N-labeled internal standard.

Workflow for Thiocyanate Quantification

The following diagram illustrates the experimental workflow for the quantification of thiocyanate
in biological samples using an isotopically labeled internal standard.
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Workflow for Thiocyanate Quantification using Isotope Dilution GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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